Cas no 1354949-97-5 (3-amino-2-{3-(trifluoromethoxy)phenylmethyl}propan-1-ol)

• Product Name: 3-amino-2-{3-(trifluoromethoxy)phenylmethyl}propan-1-ol
• CAS No: 1354949-97-5
• MF: C₁₁H₁₄F₃NO₂
• MW: 249.229573726654
• MDL: MFCD20502099
• CID: 4592365
• PubChem ID: 54595907
• Update Time: 2025-06-13

3-amino-2-{3-(trifluoromethoxy)phenylmethyl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-{[3-(trifluoromethoxy)phenyl]methyl}propan-1-ol
• 3-amino-2-{3-(trifluoromethoxy)phenylmethyl}propan-1-ol

• MDL： MFCD20502099
• Inchi： 1S/C11H14F3NO2/c12-11(13,14)17-10-3-1-2-8(5-10)4-9(6-15)7-16/h1-3,5,9,16H,4,6-7,15H2
• InChI Key： YMPQGOHOAQMWMU-UHFFFAOYSA-N
• SMILES： C(O)C(CC1=CC=CC(OC(F)(F)F)=C1)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-amino-2-{3-(trifluoromethoxy)phenylmethyl}propan-1-ol

Research Brief on 3-amino-2-{3-(trifluoromethoxy)phenylmethyl}propan-1-ol (CAS: 1354949-97-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds, particularly those with trifluoromethoxy groups, due to their unique pharmacological properties. One such compound, 3-amino-2-{3-(trifluoromethoxy)phenylmethyl}propan-1-ol (CAS: 1354949-97-5), has garnered attention for its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound 3-amino-2-{3-(trifluoromethoxy)phenylmethyl}propan-1-ol is characterized by the presence of a trifluoromethoxy group, which is known to enhance metabolic stability and bioavailability. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of GABA_A receptor modulators, which are promising candidates for treating anxiety and epilepsy disorders.

In terms of synthesis, researchers have optimized the production of 3-amino-2-{3-(trifluoromethoxy)phenylmethyl}propan-1-ol through multi-step organic reactions, including reductive amination and hydroxylation. The compound's high purity (>98%) and yield (75-80%) make it a viable candidate for large-scale pharmaceutical applications. Additionally, its structural features have been leveraged to design analogs with improved binding affinity to target proteins, as evidenced by molecular docking studies.

Biological evaluations have revealed that 3-amino-2-{3-(trifluoromethoxy)phenylmethyl}propan-1-ol exhibits moderate inhibitory activity against certain enzymes, such as monoamine oxidases (MAOs), which are implicated in neurodegenerative diseases. Preliminary in vitro assays indicate its potential as a lead compound for further optimization. However, challenges remain in achieving selectivity and minimizing off-target effects, as highlighted in a recent ACS Chemical Neuroscience publication.

Looking ahead, the therapeutic potential of 3-amino-2-{3-(trifluoromethoxy)phenylmethyl}propan-1-ol is being explored in preclinical models of CNS disorders. Collaborative efforts between academic and industrial researchers are underway to elucidate its mechanism of action and pharmacokinetic profile. Future studies will likely focus on structure-activity relationship (SAR) analyses to refine its pharmacological properties.

In conclusion, 3-amino-2-{3-(trifluoromethoxy)phenylmethyl}propan-1-ol (CAS: 1354949-97-5) represents a promising scaffold in medicinal chemistry, with applications spanning from enzyme inhibition to receptor modulation. Continued research will be essential to unlock its full therapeutic potential and address existing limitations.